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Compound of Interest

Compound Name: 5-Aminotetrazole

Cat. No.: B145819 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Anhydrous 5-aminotetrazole (5-AT) is a nitrogen-rich heterocyclic compound that has

garnered significant interest as a primary fuel in modern pyrotechnic formulations. Its high

nitrogen content (82.3% by weight) and positive heat of formation contribute to its energetic

nature, producing a large volume of gaseous products, primarily nitrogen, upon combustion.

This characteristic makes it an attractive, environmentally friendlier alternative to traditional

carbon-based fuels and azide-containing compounds, which can produce toxic solid residues

and hazardous gases. This document provides detailed application notes, quantitative data,

and experimental protocols for the utilization of anhydrous 5-aminotetrazole in pyrotechnic

research and development.

Physicochemical Properties
Anhydrous 5-aminotetrazole is a white crystalline solid. Its high thermal stability and relatively

low sensitivity to mechanical stimuli make it a safer alternative in many pyrotechnic

applications.

Quantitative Performance Data
The performance of anhydrous 5-aminotetrazole as a pyrotechnic fuel is highly dependent on

the oxidizer used in the composition. The following tables summarize key performance
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parameters of 5-AT in combination with common oxidizers.

Table 1: Combustion Characteristics of Anhydrous 5-Aminotetrazole with Various Oxidizers

Oxidizer
Fuel/Oxidizer
Ratio (by
weight)

Heat of
Combustion
(kJ/g)

Burning Rate
(mm/s at 1
MPa)

Predominant
Gaseous
Products

Strontium Nitrate

(Sr(NO₃)₂)

36.5 / 63.5

(Stoichiometric)
~3.5 ~7.0[1] N₂, CO₂, H₂O

Sodium

Perchlorate

(NaClO₄)

Stoichiometric Not specified
~18.0 (at 2 MPa)

[1]

N₂, CO₂, H₂O,

HCl

Potassium

Nitrate (KNO₃)
Not specified Not specified Not specified N₂, CO₂, H₂O

Potassium

Chlorate (KClO₃)

50 / 30 (+20%

coolant)
Not specified Not specified

N₂, CO₂, H₂O,

KCl

Table 2: Sensitivity Data of Anhydrous 5-Aminotetrazole Pyrotechnic Compositions

Oxidizer
Fuel/Oxidizer Ratio
(by weight)

Impact Sensitivity
(BAM Fallhammer,
J)

Friction Sensitivity
(BAM Friction
Tester, N)

Strontium Nitrate

(Sr(NO₃)₂)
36.5 / 63.5 > 40 (Insensitive) > 360 (Insensitive)

Potassium Chlorate

(KClO₃)

50 / 30 (+20%

coolant)
> 40 (Insensitive) > 360 (Insensitive)

Note: Sensitivity data can vary based on particle size, morphology, and the presence of other

additives.
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Protocol 1: Preparation of a 5-Aminotetrazole-Based
Pyrotechnic Composition
This protocol describes the preparation of a representative pyrotechnic mixture of anhydrous 5-
aminotetrazole and strontium nitrate.

Materials:

Anhydrous 5-aminotetrazole (5-AT), finely powdered

Strontium nitrate (Sr(NO₃)₂), finely powdered and dried

Binder (e.g., Viton, 2-5% by weight)

Solvent for binder (e.g., acetone)

Antistatic wrist strap

Non-sparking tools (e.g., ceramic or plastic)

Fume hood

Drying oven

Procedure:

Ensure all personal protective equipment (safety glasses, lab coat, gloves) is worn. Work in a

fume hood and use an antistatic wrist strap.

Accurately weigh the desired amounts of anhydrous 5-AT and strontium nitrate based on the

desired stoichiometry (e.g., 36.5% 5-AT, 63.5% Sr(NO₃)₂).

In a non-sparking container, thoroughly mix the powdered 5-AT and strontium nitrate using

the diapering method or a gentle tumbling mixer until a homogenous powder is obtained.

If a binder is used, dissolve the binder in a minimal amount of a suitable solvent.
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Slowly add the binder solution to the powder mixture while gently mixing to form a damp,

granular mass.

Pass the wet mixture through a non-metallic sieve to ensure uniform granulation.

Spread the granulated composition on a tray and dry in an oven at a temperature compatible

with the binder and solvent (typically 60-80 °C) until all solvent has evaporated.

The dried composition can be pressed into pellets of a desired geometry and density for

further testing.

Protocol 2: Determination of Burning Rate
This protocol outlines the measurement of the linear burning rate of a pyrotechnic composition

using a strand burner.

Apparatus:

Strand burner (pressurizable chamber with viewing ports)

High-speed camera

Ignition system (e.g., hot wire)

Pressure transducer and controller

Data acquisition system

Procedure:

Press the pyrotechnic composition prepared in Protocol 1 into a cylindrical strand of known

length and diameter.

Inhibit the side surfaces of the strand with a non-combustible coating (e.g., epoxy resin) to

ensure linear burning.

Mount the strand vertically in the strand burner.

Pressurize the chamber with an inert gas (e.g., nitrogen or argon) to the desired pressure.
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Initiate the high-speed camera recording.

Ignite the top surface of the strand using the ignition system.

Record the combustion event. The burning front progression along the strand is captured by

the camera.

Analyze the video footage to determine the time taken for the flame front to travel a known

distance.

Calculate the burning rate (distance/time).

Repeat the experiment at different pressures to determine the pressure exponent of the

burning rate.

Protocol 3: Determination of Impact Sensitivity (BAM
Fallhammer Method)
This protocol describes the determination of the impact sensitivity of a pyrotechnic composition

using the BAM fallhammer apparatus.

Apparatus:

BAM fallhammer with a set of drop weights

Steel anvils and rollers

Sample holder

Procedure:

Place a small, measured amount of the pyrotechnic powder (typically 40 mm³) onto the steel

anvil.

Assemble the anvil, sample, and roller in the sample holder of the fallhammer.

Select a drop weight and a drop height to deliver a specific impact energy (Energy = mass ×

gravity × height).
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Release the drop weight to impact the sample.

Observe for any sign of reaction (e.g., flash, smoke, sound).

Conduct a series of trials using the "up-and-down" or Bruceton method to determine the

height at which there is a 50% probability of initiation (H₅₀).

The impact sensitivity is reported as the impact energy corresponding to H₅₀.

Protocol 4: Determination of Friction Sensitivity (BAM
Friction Tester Method)
This protocol details the measurement of friction sensitivity using the BAM friction tester.

Apparatus:

BAM friction tester with a porcelain plate and pin

Set of weights

Procedure:

Place a small amount of the pyrotechnic sample onto the porcelain plate.

Lower the porcelain pin onto the sample and apply a specific load using the weighted lever

arm.

Activate the apparatus, which moves the porcelain plate back and forth under the pin once.

Observe for any signs of initiation.

Perform a series of tests with varying loads to determine the smallest load at which an

ignition occurs in at least one out of six trials.

The friction sensitivity is reported as the load in Newtons (N).

Signaling Pathways and Logical Relationships
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The performance of anhydrous 5-aminotetrazole as a pyrotechnic fuel is governed by its

thermal decomposition and subsequent reactions with the oxidizer.

Thermal Decomposition of Anhydrous 5-Aminotetrazole

Decomposition Products

Anhydrous 5-Aminotetrazole (s) Molten 5-Aminotetrazole (l)Melting (~205 °C)

Gaseous Products
(N₂, HN₃, NH₃)

Decomposition

Solid Residue
(Melamine, Melon, etc.)Polymerization

Click to download full resolution via product page

Caption: Thermal decomposition pathway of anhydrous 5-aminotetrazole.

Experimental Workflow
The systematic evaluation of a new pyrotechnic formulation involves a logical progression of

steps from preparation to performance characterization.
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Pyrotechnic Formulation Evaluation Workflow

Formulation & Preparation

Thermal Analysis (DSC/TGA) Sensitivity Testing
(Impact & Friction)

Performance Testing
(Burning Rate, Heat of Combustion)

Data Analysis & Characterization

Click to download full resolution via product page

Caption: A typical workflow for the evaluation of pyrotechnic formulations.

Conclusion
Anhydrous 5-aminotetrazole serves as a versatile and high-performing fuel for a new

generation of pyrotechnic compositions. Its favorable safety profile and the production of

nitrogen as a primary combustion product make it a key component in the development of

"greener" and more efficient pyrotechnics. The protocols and data presented in these

application notes provide a foundational resource for researchers and scientists in the field,

enabling further innovation and development of advanced energetic materials. It is imperative

that all handling and testing of these materials are conducted with strict adherence to safety

protocols and in appropriate laboratory settings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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